N-(3-chloro-2-methylphenyl)-2-methyl-3-nitrobenzamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C15H13ClN2O3/c1-9-11(5-3-8-14(9)18(20)21)15(19)17-13-7-4-6-12(16)10(13)2/h3-8H,1-2H3,(H,17,19)
• InChI Key: UOVTZRKLZDIMPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=C(C(=CC=C2)Cl)C
• Molecular Formula: C15H13ClN2O3
• Molecular Weight: 304.73 g/mol
• CAS RN: 349396-25-4

Description

N-(3-chloro-2-methylphenyl)-2-methyl-3-nitrobenzamide, commonly known as NM-3, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. NM-3 is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 308.74 g/mol. This compound has been widely studied for its unique properties and potential applications in various fields such as medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of NM-3 is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways involved in inflammation, cancer, and microbial growth. NM-3 has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that are involved in inflammation. It has also been found to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression. NM-3 has also been found to inhibit the growth of various cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
NM-3 has been found to have various biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. NM-3 has also been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has been found to have a potential role in the treatment of Alzheimer's disease and other neurodegenerative disorders. NM-3 has also been found to have a potential role in the control of plant diseases caused by fungi and bacteria.

Advantages and Limitations for Lab Experiments

NM-3 has several advantages and limitations for lab experiments. One of the main advantages is that it is a stable compound that can be easily synthesized and purified. It has a unique color and high stability, making it suitable for use as a dye and pigment. NM-3 has also been found to have a broad-spectrum activity against various pests and weeds, making it a potential candidate for use as a pesticide and herbicide. However, one of the main limitations of NM-3 is that its mechanism of action is not fully understood, and further studies are needed to elucidate its mode of action.

Future Directions

There are several future directions for the study of NM-3. One of the main directions is to further elucidate its mechanism of action and identify its molecular targets. This will help in the development of more specific and effective drugs for the treatment of various diseases. Another direction is to study the potential use of NM-3 as a pesticide and herbicide, and its impact on the environment. Further studies are also needed to investigate the potential use of NM-3 as a dye and pigment in various industrial applications. Overall, the study of NM-3 has the potential to lead to the development of new drugs, pesticides, and industrial materials with unique properties and applications.

Synthesis Methods

The synthesis of NM-3 involves the reaction of 3-chloro-2-methyl aniline with 2-methyl-3-nitrobenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The product is then purified by recrystallization or column chromatography to obtain pure NM-3.

Scientific Research Applications

NM-3 has been extensively studied for its potential applications in various fields of scientific research. In the field of medicine, NM-3 has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. NM-3 has also been found to have a potential role in the treatment of Alzheimer's disease and other neurodegenerative disorders.
In the field of agriculture, NM-3 has been studied for its potential use as a pesticide and herbicide. It has been found to have a broad-spectrum activity against various pests and weeds. NM-3 has also been found to have a potential role in the control of plant diseases caused by fungi and bacteria.
In the field of industry, NM-3 has been studied for its potential use as a dye and pigment. It has been found to have a unique color and high stability, making it suitable for use in various applications such as textiles, plastics, and coatings.